Cas no 1858241-16-3 (1,3-Cyclopentadiene, 5,5',5''-(methylsilylidyne)tris-)

• Product Name: 1,3-Cyclopentadiene, 5,5',5''-(methylsilylidyne)tris-
• CAS No: 1858241-16-3
• MF: C₁₆H₁₈Si
• MW: 238.399625301361
• MDL: MFCD29067152
• CID: 5152856
• Update Time: 2026-03-03

1,3-Cyclopentadiene, 5,5',5''-(methylsilylidyne)tris- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentadiene, 5,5',5''-(methylsilylidyne)tris-

• MDL： MFCD29067152
• Inchi： 1S/C16H18Si/c1-17(14-8-2-3-9-14,15-10-4-5-11-15)16-12-6-7-13-16/h2-16H,1H3
• InChI Key： SLKHLMYLORLWNG-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=C1)(C1C=CC=C1)(C1C=CC=C1)C

Additional information on 1,3-Cyclopentadiene, 5,5',5''-(methylsilylidyne)tris-

Introduction to 1,3-Cyclopentadiene, 5,5',5''-(methylsilylidyne)tris (CAS No. 1858241-16-3)

1,3-Cyclopentadiene, 5,5',5''-(methylsilylidyne)tris (CAS No. 1858241-16-3) is a sophisticated organosilicon compound that has garnered significant attention in the field of synthetic chemistry and materials science. This trisubstituted derivative of cyclopentadiene features a central methylsilylidyne core, which imparts unique electronic and steric properties to the molecule. The compound's structure and reactivity make it a valuable intermediate in the synthesis of complex organic molecules, particularly in the development of advanced polymers and functional materials.

The methylsilylidyne moiety in this compound plays a crucial role in its chemical behavior. Silicon-based substituents are known for their ability to stabilize reactive intermediates and facilitate various organic transformations. In the case of 1,3-Cyclopentadiene, 5,5',5''-(methylsilylidyne)tris, the methylsilylidyne group acts as a powerful nucleophile and a Lewis acid activator, enabling the compound to participate in a wide range of reactions that would otherwise be unfeasible. These reactions include cross-coupling processes, metal-catalyzed transformations, and polymerization reactions.

Recent research has highlighted the utility of this compound in the synthesis of novel polymers with enhanced thermal stability and mechanical strength. The cyclopentadiene backbone provides a rigid framework that can be tailored to achieve specific material properties. When incorporated into polymer matrices, 1,3-Cyclopentadiene, 5,5',5''-(methylsilylidyne)tris can act as a cross-linking agent or as a modifier to improve the overall performance of the material. Studies have demonstrated its effectiveness in creating high-performance composites that find applications in aerospace, automotive industries, and electronics.

The reactivity of 1,3-Cyclopentadiene, 5,5',5''-(methylsilylidyne)tris has also been explored in the context of catalysis. The compound's ability to activate small molecules such as hydrogen and carbon monoxide has been leveraged in the development of novel catalytic systems. For instance, it has been shown to facilitate the hydrogenation of unsaturated hydrocarbons under mild conditions, making it a promising candidate for green chemistry applications. Additionally, its role as a ligand in transition metal catalysis has been investigated for its potential in cross-coupling reactions that are pivotal in pharmaceutical synthesis.

In the realm of pharmaceutical chemistry, 1,3-Cyclopentadiene, 5,5',5''-(methylsilylidyne)tris has emerged as a key intermediate in the synthesis of bioactive molecules. The compound's structural motifs are often found in natural products and drug candidates due to their ability to mimic biologically relevant scaffolds. Researchers have utilized its unique reactivity to construct complex heterocyclic frameworks that exhibit desirable pharmacological properties. For example, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory effects.

The synthesis of 1,3-Cyclopentadiene, 5,5',5''-(methylsilylidyne)tris involves multi-step organic transformations that require precise control over reaction conditions. The use of advanced synthetic techniques such as transition metal catalysis and organometallic chemistry is essential to achieve high yields and purity. Recent advancements in synthetic methodologies have made it possible to produce this compound on an industrial scale with minimal environmental impact.

The applications of this compound extend beyond traditional organic synthesis into emerging fields such as nanotechnology and renewable energy. Its ability to form stable complexes with metals and other small molecules makes it an attractive candidate for use in nanocatalysts and molecular sensors. Furthermore, its role in the development of organic photovoltaic materials has been explored due to its electron-donating properties and ability to form conjugated systems.

In conclusion,1,3-Cyclopentadiene, , methylsilylidyne, tris- (CAS No. 1858241-16-3) represents a versatile and innovative compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it indispensable in modern synthetic chemistry research, particularly in pharmaceutical development, polymer science, and materials engineering. As our understanding of its properties continues to grow, so too will its impact on advancing scientific knowledge and technological innovation.